Cas no 2165860-18-2 (1-tert-butyl 3-ethyl (3R,4R)-4-aminopyrrolidine-1,3-dicarboxylate)

• Product Name: 1-tert-butyl 3-ethyl (3R,4R)-4-aminopyrrolidine-1,3-dicarboxylate
• CAS No: 2165860-18-2
• MF: C₁₂H₂₂N₂O₄
• MW: 258.314083576202
• CID: 5272122
• Update Time: 2026-03-09

1-tert-butyl 3-ethyl (3R,4R)-4-aminopyrrolidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-(tert-butyl) 3-ethyl (3R,4R)-4-aminopyrrolidine-1,3-dicarboxylate
• 1,3-Pyrrolidinedicarboxylic acid, 4-amino-, 1-(1,1-dimethylethyl) 3-ethyl ester, (3R,4R)-
• (3R,4R)-1-tert-Butyl 3-ethyl 4-aminopyrrolidine-1,3-dicarboxylate
• 1-tert-butyl 3-ethyl (3R,4R)-4-aminopyrrolidine-1,3-dicarboxylate

• Inchi： 1S/C12H22N2O4/c1-5-17-10(15)8-6-14(7-9(8)13)11(16)18-12(2,3)4/h8-9H,5-7,13H2,1-4H3/t8-,9+/m1/s1
• InChI Key： AIZZFYPYPULRFL-BDAKNGLRSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@H](N)[C@H](C(OCC)=O)C1

Additional information on 1-tert-butyl 3-ethyl (3R,4R)-4-aminopyrrolidine-1,3-dicarboxylate

Introduction to 1-tert-butyl 3-ethyl (3R,4R)-4-aminopyrrolidine-1,3-dicarboxylate (CAS No. 2165860-18-2)

1-tert-butyl 3-ethyl (3R,4R)-4-aminopyrrolidine-1,3-dicarboxylate (CAS No. 2165860-18-2) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyrrolidine ring with specific substituents and a chiral center, which make it a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.

The pyrrolidine ring is a five-membered nitrogen-containing heterocycle that is widely used in the design and synthesis of pharmaceuticals due to its ability to confer conformational rigidity and enhance the pharmacological properties of molecules. The presence of the (3R,4R) stereocenters in 1-tert-butyl 3-ethyl (3R,4R)-4-aminopyrrolidine-1,3-dicarboxylate further adds to its structural complexity and potential biological activity. The tert-butyl and ethyl groups attached to the carboxylic acid moieties provide additional functional handles for further chemical modifications and derivatization.

In recent years, there has been a growing interest in the development of chiral amines as key intermediates in the synthesis of pharmaceuticals. Chiral amines are essential for the preparation of enantiomerically pure compounds, which are often required for optimal therapeutic efficacy and reduced side effects. 1-tert-butyl 3-ethyl (3R,4R)-4-aminopyrrolidine-1,3-dicarboxylate is particularly noteworthy in this context due to its high enantiomeric purity and ease of synthesis.

The synthesis of 1-tert-butyl 3-ethyl (3R,4R)-4-aminopyrrolidine-1,3-dicarboxylate typically involves several steps, including the formation of the pyrrolidine ring, introduction of the chiral centers, and functionalization of the carboxylic acid groups. Recent advancements in asymmetric catalysis have significantly improved the efficiency and yield of these synthetic processes. For example, palladium-catalyzed asymmetric allylic alkylation reactions have been successfully employed to introduce the (3R,4R) stereocenters with high enantioselectivity.

The biological activity of 1-tert-butyl 3-ethyl (3R,4R)-4-aminopyrrolidine-1,3-dicarboxylate has been investigated in various preclinical studies. These studies have shown that this compound exhibits promising pharmacological properties, including potent inhibition of specific enzymes and receptors involved in various disease pathways. For instance, it has been reported to act as a selective inhibitor of certain kinases, which are key targets in cancer therapy.

In addition to its potential as a drug candidate, 1-tert-butyl 3-ethyl (3R,4R)-4-aminopyrrolidine-1,3-dicarboxylate is also being explored as a building block for the synthesis of more complex molecules with diverse biological activities. Its versatile structure allows for easy modification through standard organic reactions such as amide coupling and esterification. This flexibility makes it an attractive starting material for combinatorial chemistry approaches aimed at discovering new lead compounds.

The safety profile of 1-tert-butyl 3-ethyl (3R,4R)-4-aminopyrrolidine-1,3-dicarboxylate has been evaluated through extensive toxicological studies. These studies have demonstrated that it is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, as with any new chemical entity, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 1-tert-butyl 3-ethyl (3R,4R)-4-aminopyrrolidine-1,3-dicarboxylate (CAS No. 2165860-18-2) represents an important compound in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and biological activity make it a valuable intermediate for the development of novel drugs and therapeutic agents. Ongoing research continues to uncover new applications and potential uses for this compound, highlighting its significance in modern drug discovery efforts.